Cas no 1248399-37-2 (5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine)

• Product Name: 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine
• CAS No: 1248399-37-2
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• MDL: MFCD14652180
• CID: 1025004
• PubChem ID: 53211528
• Update Time: 2025-08-04

5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-((5-Bromopyridin-2-yl)oxy)-N,N-dimethylpropan-1-amine
• 3-(5-bromopyridin-2-yl)oxy-N,N-dimethylpropan-1-amine
• [3-(5-Bromo-pyridin-2-yloxy)-propyl]-dimethyl-amine
• MFCD14652180
• D97291
• SB32188
• NDZCQLBVBUYBKW-UHFFFAOYSA-N
• {3-[(5-BROMOPYRIDIN-2-YL)OXY]PROPYL}DIMETHYLAMINE
• 3-(5-bromopyridin-2-yloxy)-N,N-dimethylpropan-1-amine
• J-510754
• 5-BROMO-2-(3-(N,N-DIMETHYLAMINO)PROPOXY)PYRIDINE
• 3-[(5-Bromopyridin-2-yl)oxy]-N,N-dimethylpropan-1-amine
• (3-(5-bromopyridin-2-yloxy)propyl)dimethylamine
• AKOS010631265
• DTXSID80681376
• BS-19643
• CS-0186691
• 1-Propanamine, 3-[(5-bromo-2-pyridinyl)oxy]-N,N-dimethyl-
• YZB39937
• SCHEMBL13026771
• 1248399-37-2
• EN300-2008496
• DB-105263
• 3-(5-Bromopyridin-2yl)oxy-N,N-dimethylpropan-1-amine
• 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine

• MDL： MFCD14652180
• Inchi： 1S/C10H15BrN2O/c1-13(2)6-3-7-14-10-5-4-9(11)8-12-10/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： NDZCQLBVBUYBKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OCCCN(C)C

Computed Properties

• Exact Mass: 258.03700
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 2.17460

Additional information on 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine

Recent Advances in the Study of 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine (CAS: 1248399-37-2)

In recent years, the compound 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine (CAS: 1248399-37-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromine atom and a dimethylamino-propoxy side chain makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of interest is the role of 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine in the modulation of specific biological targets. Researchers have identified its interaction with certain enzymes and receptors, which could be leveraged for the development of novel therapeutics. For instance, preliminary data suggest that this compound may act as an inhibitor or modulator of kinase activity, making it a candidate for oncology research. Additionally, its structural analogs have been explored for their potential in treating neurological disorders, owing to their ability to cross the blood-brain barrier.

The synthesis of 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine has also been a focal point of recent investigations. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are critical for its application in large-scale pharmaceutical manufacturing. Recent publications have detailed optimized reaction conditions that improve yield and purity, reducing the cost and time associated with its production. These developments are particularly important for the compound's potential transition from laboratory research to clinical applications.

Furthermore, the compound's pharmacokinetic and toxicological profiles have been under scrutiny. Early-stage in vitro and in vivo studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding the compound's safety and efficacy, which are crucial for its further development as a therapeutic agent. While the results are promising, additional preclinical and clinical studies are needed to fully assess its therapeutic potential and safety.

In conclusion, 5-Bromo-2-(3-(N,N-dimethylamino)propoxy)pyridine (CAS: 1248399-37-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its potential therapeutic applications, make it a subject of ongoing investigation. Future research should focus on further elucidating its mechanism of action, optimizing its synthetic pathways, and conducting comprehensive preclinical and clinical evaluations. The continued exploration of this compound could lead to significant advancements in drug development and therapeutic interventions.